Cas no 1374652-25-1 (Isoquinoline-7-sulfonyl chloride)

• Product Name: Isoquinoline-7-sulfonyl chloride
• CAS No: 1374652-25-1
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 2101850
• Update Time: 2023-08-03

Isoquinoline-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Isoquinoline-7-sulfonyl chloride
• 7-isoquinolinesulfonyl chloride

• Inchi： 1S/C9H6ClNO2S/c10-14(12,13)9-2-1-7-3-4-11-6-8(7)5-9/h1-6H
• InChI Key： JBUVHNKPMYUEQY-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2C=CN=CC=2C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4